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Compound of Interest

Compound Name: Arsenic pentoxide

Cat. No.: B151744 Get Quote

An In-depth Technical Guide to Diarsenic Pentoxide (As₂O₅)

This guide provides comprehensive information on the chemical properties, synthesis, and

analysis of diarsenic pentoxide (As₂O₅), also known as arsenic(V) oxide. It is intended for

researchers, scientists, and professionals in drug development and related fields.

Core Properties of Diarsenic Pentoxide
Diarsenic pentoxide is a white, glassy, and deliquescent solid.[1] It is a highly toxic inorganic

compound and finds limited commercial application due to its instability.[1] It is more common

to find arsenic in its +3 oxidation state as arsenic trioxide (As₂O₃).[1]

Below is a summary of the key quantitative data for As₂O₅:
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Property Value Citations

Chemical Formula As₂O₅ [1][2][3][4][5]

Molar Mass 229.84 g/mol [1][2][4][5][6]

CAS Number 1303-28-2 [1][2][3][4][5]

Density 4.32 g/cm³ [1]

Melting Point 315 °C (decomposes) [1][3][5]

Solubility in Water 65.8 g/100 mL (20 °C) [1][7]

Appearance White, hygroscopic powder [1][4][5]

Synthesis of Diarsenic Pentoxide
The synthesis of diarsenic pentoxide can be achieved through several methods, primarily

involving the oxidation of arsenic or arsenic trioxide.

Experimental Protocols
1. Oxidation of Arsenic Trioxide with an Oxidizing Agent:

A common laboratory-scale synthesis involves the oxidation of arsenic trioxide (As₂O₃) with a

strong oxidizing agent such as nitric acid, ozone, or hydrogen peroxide.[1][5]

General Procedure: Arsenic trioxide is treated with an excess of the oxidizing agent. For

instance, when using nitric acid, the arsenic trioxide is carefully reacted with concentrated

nitric acid. The mixture is then heated to drive off nitrogen oxides and excess water, leading

to the formation of arsenic acid. Subsequent dehydration of the arsenic acid at temperatures

above 200°C yields diarsenic pentoxide.[4][8]

2. Direct Oxidation of Arsenic Trioxide:

Diarsenic pentoxide can also be prepared by heating arsenic trioxide under a high pressure of

oxygen.[4][8] This reaction is reversible.[1]

3. Roasting of Arsenic Sulfide Ores:
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On an industrial scale, diarsenic pentoxide can be produced by the roasting of arsenic-

containing minerals like orpiment (As₂S₃).[1]

The following diagram illustrates the primary synthesis pathways for diarsenic pentoxide.

Oxidation

Arsenic Trioxide (As₂O₃)

Diarsenic Pentoxide (As₂O₅)

with HNO₃ or H₂O₂

Arsenic (As) with O₂ under pressure
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Roasting with O₂

Nitric Acid (HNO₃)
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Caption: Primary synthesis pathways for diarsenic pentoxide (As₂O₅).

Analytical Methods for Diarsenic Pentoxide
The determination of diarsenic pentoxide, especially in the presence of arsenic trioxide,

requires specific analytical procedures.

Experimental Protocols
1. Selective Dissolution and ICP-AES Analysis:

A method for the quantitative analysis of a mixture of diarsenic pentoxide and arsenic trioxide

is based on their differential solubility in ethanol.[9]

Sample Preparation: The sample is first crushed to a fine powder.

Extraction: Diarsenic pentoxide is selectively extracted from the sample using ethanol, in

which arsenic trioxide is sparingly soluble.

Digestion: The ethanol extract containing the dissolved diarsenic pentoxide is subjected to

acid digestion.

Analysis: The arsenic content in the digested extract is determined using an Inductively

Coupled Plasma Atomic Emission Spectrometer (ICP-AES). The total arsenic content of the

original sample is determined separately after complete digestion.

Calculation: The arsenic content from the ethanol extract corresponds to the amount of

diarsenic pentoxide. The arsenic content of the arsenic trioxide is calculated by subtracting

the diarsenic pentoxide's arsenic content from the total arsenic content. The final

concentrations of both oxides are then determined by molecular weight conversion.[9]

The logical workflow for this analytical procedure is depicted in the following diagram.
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Caption: Analytical workflow for a mixture of As₂O₅ and As₂O₃.
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Chemical Reactions and Signaling Pathways
Diarsenic pentoxide readily dissolves in water to form arsenic acid (H₃AsO₄).[2][5][10] This

reaction is a key aspect of its environmental and toxicological profile. Upon heating, it

decomposes to arsenic trioxide and oxygen.[5][10]

The following diagram illustrates the hydrolysis of diarsenic pentoxide.

Diarsenic Pentoxide (As₂O₅)
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Caption: Hydrolysis of diarsenic pentoxide to form arsenic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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